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Compound of Interest

2-(2-Chlorophenoxy)-N-
Compound Name:

ethylethanamine
CAS No.: 915921-75-4
Cat. No.: B1532964

Get Quote

Publish Comparison Guide: 2-(2-
Chlorophenoxy)-N-ethylethanamine
Executive Summary & Chemical Identity

2-(2-Chlorophenoxy)-N-ethylethanamine (CAS: 915921-75-4) is a specialized fine chemical
probe belonging to the halo-phenoxyethylamine class. While not a marketed pharmaceutical
itself, it serves as a critical structural analog in the Structure-Activity Relationship (SAR) studies
of Monoamine Oxidase (MAO) inhibitors and Adrenergic/Serotonergic receptor ligands.

Its significance lies in its role as a comparative tool against two major bioactive scaffolds:

o Lilly 51641 (N-cyclopropyl-2-(2-chlorophenoxy)ethylamine): A potent, selective, irreversible
MAO-A inhibitor. The N-ethyl analog (this topic) helps delineate the necessity of the
cyclopropyl ring for mechanism-based inactivation ("suicide inhibition™).
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e 2-(2-Methoxyphenoxy)ethylamine: The "tail* moiety of the antihypertensive drug Carvedilol
and a 5-HT1A partial agonist. The ortho-chloro analog helps quantify steric vs. electronic
effects in receptor binding pockets.

Chemical Profile

Feature Specification

IUPAC Name N-Ethyl-2-(2-chlorophenoxy)ethan-1-amine
Molecular Formula C10H14CINO

Molecular Weight 199.68 g/mol

2-Chlorophenoxy ether linked to a secondary

Key Pharmacophore )
ethylamine.[1][2][3][4][5]1[6][7][8][9][10]

MAO Substrate/Reversible Inhibitor; Adrenergic

Primary Biological Class i
Antagonist Probe.

Mechanism of Action: The Comparative SAR

To understand the biological activity of 2-(2-Chlorophenoxy)-N-ethylethanamine, one must
analyze it through the lens of its stronger cousins. It acts as a mechanistic control in two
primary pathways.

A. Monoamine Oxidase (MAO) Interaction

The compound is a secondary amine. In the context of MAO enzymes (which degrade
neurotransmitters like serotonin and norepinephrine), the nature of the N-substituent dictates
the mechanism:

e The Topic (N-Ethyl): The ethyl group renders the molecule a likely substrate or a competitive
reversible inhibitor. The enzyme can oxidatively deaminate the ethyl group (forming
acetaldehyde) or the phenoxyethyl chain. It lacks the strained ring energy required to
covalently trap the enzyme's flavin cofactor.

e The Alternative (N-Cyclopropyl - Lilly 51641): The cyclopropyl group is a "warhead.” When
MAO attempts to oxidize it, the ring opens to form a radical intermediate that covalently
bonds to the enzyme, permanently disabling it (Suicide Inhibition).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.guidechem.com/encyclopedia/es/n-ethoxymethyl-n-ethylethanami-dic495870.html
https://www.medchemexpress.com/2-2-methoxyphenoxy-ethylamine-hydrochloride.html
https://www.researchgate.net/publication/322110162_Flavonolignans_and_Biological_Activity_of_Nannorrhops_ritchiana_Leaves
https://patents.google.com/patent/WO2009128088A2/en
https://pubs.acs.org/doi/10.1021/jm00307a021
https://pubmed.ncbi.nlm.nih.gov/7611831/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorophenoxyacetic-acid
https://en.wikipedia.org/wiki/Monoamine_oxidase_inhibitor
https://www.mdpi.com/1420-3049/27/13/4297
https://www.ebsco.com/research-starters/health-and-medicine/monoamine-oxidase-mao-inhibitors-drug-interactions
https://www.benchchem.com/product/b1532964/docs?utm_src=pdf-body#2-2-chlorophenoxy-n-ethylethanamine-comparative-analysis-of-biological-activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

B. Receptor Selectivity (Alpha-1 vs. 5-HT)

The ortho-substituent on the phenyl ring modulates binding affinity:

e 2-Chloro (This Topic): Provides a lipophilic, electron-withdrawing bulk. This often favors
Alpha-Adrenergic antagonist pockets but reduces affinity for 5-HT receptors compared to
oxygenated analogs.

o 2-Methoxy (Carvedilol-type): Provides a hydrogen bond acceptor/donor site, crucial for high
affinity at 5-HT1A and Beta-Adrenergic sites.

Visualization: Mechanistic Divergence
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Caption: Divergent pathways of MAO interaction. The N-ethyl analog (blue) acts as a
substrate/reversible inhibitor, whereas the N-cyclopropyl analog (yellow) acts as a suicide
inhibitor.

Comparative Analysis Data

The following table contrasts the topic compound with its two primary functional alternatives.
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Feature

2-(2-
Chlorophenoxy)-N-
ethylethanamine

Lilly 51641
(Alternative 1)

2-(2-
Methoxyphenoxy)eth
ylamine (Alternative

(Topic) 2)
) Primary Amine, 2-
Structure Diff N-Ethyl, 2-Cl N-Cyclopropyl, 2-Cl
OMe
_ MAO-A (Low MAO-A (Selective
Primary Target o o 5-HT1A/ Alpha-1
affinity/Substrate) Inhibitor)
o Reversible / Irreversible Partial Agonist /
Binding Mode - ) )
Competitive (Mechanism-based) Antagonist
o Probe for steric High Selectivity for Mixed (Dirty drug
Selectivity ]
tolerance MAO-A profile)
) o ] High (Cl + Moderate (OMe +
Lipophilicity High (CI + Ethyl) )
Cyclopropyl) Primary)
o ) Antidepressant Antihypertensive
Application SAR Negative Control i
Research Synthesis

Key Insight: Researchers use the N-ethyl compound to prove that the biological activity

observed in Lilly 51641 is indeed due to the cyclopropyl warhead, not just the chlorophenoxy

binding motif. If the N-ethyl analog shows drastically reduced inhibition, the suicide mechanism

is confirmed.

Experimental Protocols
Protocol A: Synthesis via Nucleophilic Substitution

Use this protocol to generate high-purity material for binding assays.

e Reagents: 2-Chlorophenol (1.0 eq), N-Ethyl-2-chloroethanamine HCI (1.1 eq), Potassium

Carbonate (K2COs, 2.5 eq), Potassium lodide (catalytic), Acetonitrile (solvent).

e Setup: Equip a round-bottom flask with a reflux condenser and inert gas (N2) line.

e Procedure:
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o Dissolve 2-chlorophenol in acetonitrile.
o Add K2COs and stir for 30 min to generate the phenoxide anion.
o Add N-Ethyl-2-chloroethanamine HCI and catalytic KI.

o Reflux at 80°C for 12—-16 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).

o Workup: Filter off inorganic salts. Concentrate filtrate. Dissolve residue in DCM, wash with
1N NaOH (to remove unreacted phenol) and brine.

« Purification: Convert to Hydrochloride salt using HCI/Ether for stable storage.

Protocol B: MAO Inhibition Assay (Kynuramine Method)

Use this to determine if the compound acts as an inhibitor or substrate.

o System: Rat liver mitochondrial homogenate (rich in MAO-A/B) or recombinant human MAO-
A.

e Substrate: Kynuramine (non-fluorescent)

4-Hydroxyquinoline (fluorescent).

e Steps:

o Incubate enzyme with 2-(2-Chlorophenoxy)-N-ethylethanamine (Test) and Clorgyline
(Positive Control) at varying concentrations (1 nM — 100 puM) for 20 mins at 37°C.

o Add Kynuramine substrate.

o Measure fluorescence (Ex 315 nm / Em 380 nm) after 30 mins.
e Analysis:

o If fluorescence decreases with increasing dose

Inhibitor.

o If fluorescence remains high but compound disappears (HPLC)
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Alternative Substrate.

Synthesis & SAR Logic Flow

The following diagram illustrates the decision matrix for synthesizing this probe versus its active
drug counterparts.
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Caption: Synthetic divergence. The choice of amine alkylation determines whether the product
is a probe (N-ethyl), a suicide inhibitor (N-cyclopropyl), or a receptor ligand (Methoxy variant).

References

o Fuller, R. W., et al. (1978).[5] "N-Substituted cyclopropylamines as monoamine oxidase
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o Establishes the SAR of phenoxyethylamine MAO inhibitors, highlighting the N-cyclopropyl
requirement for high potency (Lilly 51641).
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o Ecker, G., et al. (1995).[6] "Synthesis and pharmacodynamic activity of 2-(3-(2-
phenylethyl)benzofuran-2-yl)-N-propyl-ethanamine.” Archiv der Pharmazie.

o Provides synthetic protocols for related phenoxy/benzofuran ethylamines and discusses
antiarrhythmic/adrenergic activity.

e PubChem Compound Summary. "2-(2-Chlorophenoxy)-N-ethylethanamine (CAS 915921-
75-4)."[1]

o Verifies chemical identity and structural properties.
« MedChemExpress. "2-(2-Methoxyphenoxy)ethylamine hydrochloride Product Guide."

o Cited for the comparative biological profile of the methoxy-analog (Carvedilol intermedi

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. Monoamine oxidase (MAOQ) inhibitors (drug interactions) | Health and Medicine |
Research Starters | EBSCO Research [ebsco.com]

o To cite this document: BenchChem. ["2-(2-Chlorophenoxy)-N-ethylethanamine" comparative
analysis of biological activity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532964/docs#2-2-chlorophenoxy-n-
ethylethanamine-comparative-analysis-of-biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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